Cas no 1805284-44-9 (3-Chloro-2-(difluoromethyl)-4,5-dimethoxypyridine)

• Product Name: 3-Chloro-2-(difluoromethyl)-4,5-dimethoxypyridine
• CAS No: 1805284-44-9
• MF: C₈H₈ClF₂NO₂
• MW: 223.604428291321
• CID: 4811438
• Update Time: 2025-05-23

3-Chloro-2-(difluoromethyl)-4,5-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-4,5-dimethoxypyridine

• Inchi： 1S/C8H8ClF2NO2/c1-13-4-3-12-6(8(10)11)5(9)7(4)14-2/h3,8H,1-2H3
• InChI Key： DBIGQOTXMATXAN-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=C(C=1OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 2.1
• Topological Polar Surface Area: 31.4

Additional information on 3-Chloro-2-(difluoromethyl)-4,5-dimethoxypyridine

3-Chloro-2-(difluoromethyl)-4,5-dimethoxypyridine: A Comprehensive Overview

3-Chloro-2-(difluoromethyl)-4,5-dimethoxypyridine (CAS No. 1805284-44-9) is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with a chlorine atom at position 3, a difluoromethyl group at position 2, and methoxy groups at positions 4 and 5. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 3-Chloro-2-(difluoromethyl)-4,5-dimethoxypyridine involves a series of intricate chemical reactions. Researchers have employed methodologies such as nucleophilic substitution, Friedel-Crafts alkylation, and directed metallation to construct the pyridine ring with the desired substituents. Recent advancements in catalytic systems and green chemistry have further optimized the synthesis process, reducing environmental impact while maintaining high yields.

One of the most promising applications of this compound lies in its potential as a precursor for advanced pharmaceutical agents. Studies have demonstrated that 3-Chloro-2-(difluoromethyl)-4,5-dimethoxypyridine can serve as a building block for developing bioactive molecules with anti-inflammatory and anti-cancer properties. For instance, its ability to modulate enzyme activity has been explored in preclinical models, showing potential for therapeutic intervention in chronic inflammatory diseases.

In addition to its pharmaceutical applications, this compound has also found utility in agrochemicals. Its role as an intermediate in the synthesis of herbicides and insecticides has been extensively investigated. The incorporation of fluorinated groups enhances the stability and bioavailability of these agrochemicals, making them more effective against target pests while minimizing environmental toxicity.

The electronic properties of 3-Chloro-2-(difluoromethyl)-4,5-dimethoxypyridine make it an attractive candidate for use in organic electronics. Recent research has focused on its application as a component in light-emitting diodes (LEDs) and organic photovoltaic cells. The molecule's ability to facilitate electron transport and emit light at specific wavelengths aligns well with the demands of modern electronic devices.

From a toxicological perspective, understanding the safety profile of 3-Chloro-2-(difluoromethyl)-4,5-dimethoxypyridine is crucial for its industrial applications. Studies conducted under regulatory guidelines have revealed that the compound exhibits low acute toxicity when administered via various routes. However, long-term exposure studies are still underway to fully assess its potential risks to human health and the environment.

The global market for specialty chemicals continues to grow, driven by innovations in healthcare, agriculture, and technology. Within this context, 3-Chloro-2-(difluoromethyl)-4,5-dimethoxypyridine stands out as a versatile molecule with diverse applications across multiple industries. Its unique chemical structure and favorable properties position it as a key player in the development of next-generation products.

Looking ahead, ongoing research aims to unlock new functionalities of 3-Chloro-2-(difluoromethyl)-4,5-dimethoxypyridine by exploring novel synthetic pathways and application domains. Collaborative efforts between academia and industry are expected to accelerate its commercialization while ensuring sustainable practices throughout its lifecycle.